2-BROMO-3-METHYLBENZYL CHLORIDE
Description
2-Bromo-3-methylbenzoyl chloride is a chemical compound with the molecular formula C8H6BrClO . It has a molecular weight of 233.49 . It is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff fields .
Synthesis Analysis
The synthesis of 2-Bromo-3-methylbenzoyl chloride could involve various mechanisms. For instance, it could involve the SN2 mechanism, where the reaction takes place in a single step, and bond-forming and bond-breaking occur simultaneously . Alternatively, it could involve the SN1 mechanism, where the reaction takes place in two steps, with the formation of a carbocation as a high-energy intermediate . The exact synthesis process would depend on the specific conditions and reagents used.Molecular Structure Analysis
The InChI code for 2-Bromo-3-methylbenzoyl chloride is 1S/C8H6BrClO/c1-5-3-2-4-6 (7 (5)9)8 (10)11/h2-4H,1H3 . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.Chemical Reactions Analysis
The chemical reactions involving 2-Bromo-3-methylbenzoyl chloride would depend on the specific conditions and reagents used. It could undergo nucleophilic substitution reactions, where a nucleophile replaces the bromine atom . It could also undergo other types of reactions depending on the specific conditions and reagents used.Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-BROMO-3-METHYLBENZYL CHLORIDE involves the conversion of 2-Bromo-3-methyltoluene to the corresponding benzyl alcohol, followed by the conversion of the alcohol to the chloride using thionyl chloride.", "Starting Materials": [ "2-Bromo-3-methyltoluene", "Sodium hydroxide", "Hydrogen peroxide", "Thionyl chloride", "Methanol", "Chloroform" ], "Reaction": [ "Step 1: 2-Bromo-3-methyltoluene is reacted with sodium hydroxide and hydrogen peroxide in methanol to form 2-Bromo-3-methylbenzyl alcohol.", "Step 2: The alcohol is then reacted with thionyl chloride in chloroform to form 2-Bromo-3-methylbenzyl chloride." ] } | |
CAS RN |
1261520-36-8 |
Molecular Formula |
C8H8BrCl |
Molecular Weight |
219.5 |
Purity |
95 |
Origin of Product |
United States |
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